Cas no 267880-92-2 (3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile)

• Product Name: 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile
• CAS No: 267880-92-2
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD09607907
• CID: 1027423
• PubChem ID: 24213794
• Update Time: 2025-05-20

3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile
• CB-0717
• W12240
• CS-0035940
• 267880-92-2
• MFCD09607907
• SCHEMBL5795125
• AKOS000197505
• DTXSID40640005

• MDL： MFCD09607907
• Inchi： 1S/C9H5BrFNO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5H,3H2
• InChI Key： JYQGDFCINOSMOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CC#N)=O)=C(C=1)F

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Melting Point: 116-118

3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile

Professional Introduction to 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile (CAS No. 267880-92-2)

3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile, with the chemical formula C₈H₄BrFNO, is a significant compound in the field of pharmaceutical chemistry and molecular research. This compound, identified by its unique CAS number 267880-92-2, has garnered attention due to its structural features and potential applications in drug development. The presence of both bromo and fluorine substituents in its aromatic ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's molecular structure consists of a nitrile group (-CN) attached to a propanone backbone, which is further substituted with a phenyl ring bearing both bromo and fluoro atoms at specific positions. This particular arrangement imparts unique electronic and steric properties, making it valuable for designing molecules with specific biological activities. The 4-bromo-2-fluorophenyl moiety is particularly noteworthy, as it can serve as a key pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of halogenated aromatic compounds like 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile in medicinal chemistry. These compounds are frequently employed as building blocks in the synthesis of small-molecule drugs due to their ability to modulate biological pathways effectively. For instance, the combination of bromine and fluorine atoms can enhance the binding affinity of a molecule to its target receptor, thereby improving its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that minimize side effects while maximizing therapeutic benefits. The structural features of 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile make it an ideal candidate for such applications.

Recent studies have demonstrated the utility of this compound in the synthesis of novel anticancer agents. Researchers have shown that derivatives of 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile can effectively inhibit the activity of specific kinases involved in tumor growth and progression. These findings highlight the compound's potential as a lead molecule for further drug development. Additionally, the nitrile group in its structure can be further functionalized to introduce other pharmacophores, expanding its utility in medicinal chemistry.

The synthesis of 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. The presence of both bromo and fluoro substituents requires careful handling during synthesis to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methods not only improve efficiency but also allow for greater flexibility in modifying the compound's structure.

In conclusion, 3-(4-Bromo-2-fluorophenyl)-3-oxopropanenitrile (CAS No. 267880-92-2) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents, particularly those targeting kinases and other critical biological pathways. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.